Cas no 1807233-57-3 (Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate)

• Product Name: Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate
• CAS No: 1807233-57-3
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4946946
• Update Time: 2025-06-14

Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate

• Inchi： 1S/C12H11F2NO4/c1-3-18-11(16)8-5-9(19-12(13)14)7(6-15)4-10(8)17-2/h4-5,12H,3H2,1-2H3
• InChI Key： CFDNEMZDJOKIKA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=C(C(=O)OCC)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate

Research Brief on Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate (CAS: 1807233-57-3)

Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate (CAS: 1807233-57-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its pharmacological properties for drug discovery.

The compound's structural features, including the difluoromethoxy group, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules targeting specific biological pathways. For instance, its incorporation into larger pharmacophores has been investigated for potential applications in anti-inflammatory and anticancer therapies, where modulation of enzyme activity is critical.

Recent advancements in the synthesis of Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate have focused on improving yield and purity while reducing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been employed to achieve these goals. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with improved binding affinity and selectivity.

Biological evaluations of Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate and its derivatives have revealed intriguing activities. Preliminary in vitro studies indicate inhibitory effects on certain kinases and other enzymes involved in disease pathways. These findings suggest potential applications in targeted therapies, particularly for conditions where dysregulation of these enzymes plays a pivotal role. Further in vivo studies are warranted to validate these observations and assess the compound's pharmacokinetic and safety profiles.

In conclusion, Ethyl 4-cyano-5-difluoromethoxy-2-methoxybenzoate represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth, paving the way for innovative treatments in various disease areas.